Cas no 7617-57-4 (Benzene, o-dinitroso-)

Benzene, o-dinitroso- structure
Benzene, o-dinitroso- structure
Product name:Benzene, o-dinitroso-
CAS No:7617-57-4
MF:C6H4N2O2
MW:136.10816
CID:862162
PubChem ID:24259

Benzene, o-dinitroso- Chemical and Physical Properties

Names and Identifiers

    • Benzene, o-dinitroso-
    • 1,2-Dinitrosobenzene
    • 1,2-Dinitroo-benzol
    • 1,2-dinitroso-benzene
    • 1,2-Dinitrosobenzol
    • 1,2-Dinitroso-benzol
    • o-dinitrosobenzene
    • o-Dinitrosobenzol
    • NSC404698
    • HSDB 2909
    • BRN 2353866
    • Benzene, dinitroso-
    • NSC-404698
    • WLN: ONR BNO
    • Q27280473
    • I5K60N2068
    • 7617-57-4
    • UNII-I5K60N2068
    • 25550-55-4
    • 1,2-DINITROSOBENZENE [HSDB]
    • DTXSID60227039
    • Benzene,2-dinitroso-
    • NSC 404698
    • SCHEMBL234460
    • Benzene, 1,2-dinitroso-
    • Inchi: InChI=1S/C6H4N2O2/c9-7-5-3-1-2-4-6(5)8-10/h1-4H
    • InChI Key: XYLFFOSVQCBSDT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)N=O)N=O

Computed Properties

  • Exact Mass: 136.02732
  • Monoisotopic Mass: 136.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 58.86

Benzene, o-dinitroso- Related Literature

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